Cas no 1346808-89-6 (4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl)

• Product Name: 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl
• CAS No: 1346808-89-6
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 1089796
• PubChem ID: 71303395
• Update Time: 2025-05-23

4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl
• 1-(4-nitrophenyl)-2,4-bis(trifluoromethyl)benzene
• 4'-nitro-2,4-bis(trifluoromethyl)biphenyl
• 1346808-89-6
• UMDFTPXBUMLQKT-UHFFFAOYSA-N
• AKOS022173333
• DTXSID20744914

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)9-3-6-11(12(7-9)14(18,19)20)8-1-4-10(5-2-8)21(22)23/h1-7H
• InChI Key： UMDFTPXBUMLQKT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 335.03809744g/mol
• Monoisotopic Mass: 335.03809744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl

4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 1346808-89-6): An Overview of Its Properties and Applications

4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 1346808-89-6) is a highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of biphenyls and is characterized by the presence of a nitro group and two trifluoromethyl groups, which confer it with distinct chemical and biological activities.

The molecular formula of 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl is C₁₅H₉F₆N₂O₂, and its molecular weight is approximately 357.23 g/mol. The compound's structure consists of two phenyl rings connected by a single bond, with a nitro group (-NO₂) attached to one of the rings and two trifluoromethyl groups (-CF₃) attached to the other ring. This arrangement imparts the molecule with high electron-withdrawing properties, making it highly reactive in various chemical reactions.

In recent years, 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The presence of the nitro group and trifluoromethyl groups makes it an excellent starting material for the synthesis of compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 investigated the use of 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl as a scaffold for the development of novel antimicrobial agents. The researchers found that derivatives of this compound exhibited potent activity against a range of bacterial strains, including those resistant to conventional antibiotics. This finding highlights the potential of 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl in addressing the growing challenge of antibiotic resistance.

Beyond its pharmaceutical applications, 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl has also been explored for its use in material science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic materials. A study published in *Advanced Materials* in 2023 demonstrated that thin films containing this compound exhibited excellent charge transport properties and stability under various environmental conditions. These findings suggest that 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl could be a valuable component in the development of next-generation electronic devices.

The synthesis of 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2,4-dichlorotrifluoromethylbenzene with 4-nitrophenylboronic acid in the presence of a palladium catalyst. This method has been optimized to produce high-purity 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl with yields exceeding 90%.

The physical properties of 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl, such as its melting point (approximately 95°C) and solubility in organic solvents like dichloromethane and acetone, make it suitable for various analytical techniques. These properties are crucial for its characterization and quality control in both research and industrial settings.

In conclusion, 4'-Nitro-2,4-bis(trifluoromethyl)-1,1'-biphenyl (CAS No. 1346808-89-6) is a versatile compound with significant potential in pharmaceutical research and material science. Its unique structural features and chemical properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.